molecular formula C12H16O4 B8427184 Methyl 4-hydroxy-3-(2-methoxyethyl)-5-methylbenzoate

Methyl 4-hydroxy-3-(2-methoxyethyl)-5-methylbenzoate

Cat. No.: B8427184
M. Wt: 224.25 g/mol
InChI Key: SNLRCFBSPDDDLH-UHFFFAOYSA-N
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Description

Methyl 4-hydroxy-3-(2-methoxyethyl)-5-methylbenzoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O4

Molecular Weight

224.25 g/mol

IUPAC Name

methyl 4-hydroxy-3-(2-methoxyethyl)-5-methylbenzoate

InChI

InChI=1S/C12H16O4/c1-8-6-10(12(14)16-3)7-9(11(8)13)4-5-15-2/h6-7,13H,4-5H2,1-3H3

InChI Key

SNLRCFBSPDDDLH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1O)CCOC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 4-(tert-butyldimethylsilyloxy)-3-(2-hydroxyethyl)-5-methylbenzoate (48 mg, 0.148 mmol) in dichloromethane (3 mL) was treated with sodium bicarbonate (60 mg, 4 equivalents) and methyl triflate (68 uL, 4 equivalents). the reaction was stirred at room temperature for 16 h by which time TLC analysis indicated ˜50% conversion. The reaction was then diluted with ethyl acetate (20 mL) and filtered. The filtrate was evaporated to dryness. The residue was dissolved in THF (5 mL) and tetrabutylammonium fluoride (60 mg, 1.5 equivalents) was added. The reaction was stirred at room temperature. after 5 minutes, TLC analysis indicated complete conversion. The solvent was removed under educed pressure and the residue was dissolved in ethyl acetate (1 mL) and purified by preparative TLC on silica using 25% ethyl acetate/hexanes. Yield=13 mg (40%).
Name
methyl 4-(tert-butyldimethylsilyloxy)-3-(2-hydroxyethyl)-5-methylbenzoate
Quantity
48 mg
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60 mg
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68 μL
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3 mL
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60 mg
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20 mL
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